Cas no 2229619-36-5 (2-bromo-6-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2229619-36-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5805528
• PubChem ID: 165674405
• Update Time: 2025-06-07

2-bromo-6-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol
• 2-bromo-6-[(3-methylazetidin-3-yl)oxy]phenol
• EN300-1923452
• 2229619-36-5

• Inchi： 1S/C10H12BrNO2/c1-10(5-12-6-10)14-8-4-2-3-7(11)9(8)13/h2-4,12-13H,5-6H2,1H3
• InChI Key： BNCZWPBHDSRKFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)OC1(C)CNC1

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol

Professional Introduction to Compound with CAS No. 2229619-36-5 and Product Name: 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol

The compound with the CAS number 2229619-36-5 and the product name 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol incorporates both bromine and azetidine moieties, which are strategically positioned to enhance its pharmacological properties.

In recent years, the integration of heterocyclic compounds into drug design has led to the development of novel therapeutic agents with improved efficacy and reduced side effects. The presence of the 3-methylazetidin-3-yl group in this compound suggests its utility as a building block for synthesizing more complex molecules. This moiety is known for its ability to interact with biological targets in a manner that can modulate cellular processes, making it a valuable component in the design of small-molecule drugs.

The bromo substituent on the phenol ring further enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies. Such modifications are crucial for tailoring the pharmacokinetic and pharmacodynamic profiles of drug candidates. The combination of these structural features makes 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol a promising candidate for further investigation in the development of new therapeutic agents.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry due to their antioxidant and anti-inflammatory properties. The phenol group in 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and selectivity. Additionally, the bromine atom provides a handle for further chemical manipulation, enabling researchers to explore diverse chemical space.

The azetidine ring is another key feature of this compound, contributing to its structural complexity and potentially influencing its biological activity. Azetidine derivatives have been extensively studied for their role in modulating various biological pathways, including those involved in cancer and infectious diseases. The 3-methylazetidin-3-yl group in this compound may confer unique pharmacological properties that distinguish it from other analogs, making it an attractive scaffold for drug development.

In the context of current research trends, the synthesis and characterization of novel heterocyclic compounds remain a focal point in medicinal chemistry. The structural motifs present in 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol align well with these trends, as they incorporate elements that are known to enhance binding affinity and selectivity. Furthermore, the compound's potential for further functionalization makes it a versatile tool for exploring new therapeutic strategies.

Advances in computational chemistry have also played a significant role in the design and optimization of drug candidates like 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol. Molecular modeling techniques can be used to predict the binding modes of this compound to various biological targets, providing valuable insights into its potential pharmacological activity. These computational approaches complement experimental efforts, enabling researchers to make informed decisions about further synthetic modifications.

The development of new pharmaceuticals often involves a multi-disciplinary approach, integrating expertise from chemistry, biology, and pharmacology. The compound 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol exemplifies this collaborative effort, as it represents a fusion of structural complexity and functional diversity. Its potential applications in drug discovery underscore the importance of continued research in this area.

Future studies on 2-bromo-6-(3-methylazetidin-3-yl)oxyphenol may focus on exploring its biological activity through both in vitro and in vivo assays. These investigations will provide critical data on its efficacy and safety profiles, paving the way for its translation into clinical applications. Additionally, efforts may be directed toward developing more sophisticated synthetic methodologies that allow for efficient production at scale.

In conclusion, 2-bromo-6-(3-methylazetidin-3-yloxyphenol (CAS No. 2229619-36) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in shaping the future of drug discovery.